CID 4589069
CID 4589069
Brand Name:
Vulcanchem
CAS No.:
353774-62-6
VCID:
VC0446769
InChI:
InChI=1S/C25H25F3N2O4/c1-24(2)12-16-21(18(31)13-24)22(14-9-10-19(33-3)20(11-14)34-4)30(23(32)25(26,27)28)17-8-6-5-7-15(17)29-16/h5-11,22,29H,12-13H2,1-4H3
SMILES:
CC1(CC2=C(C(N(C3=CC=CC=C3N2)C(=O)C(F)(F)F)C4=CC(=C(C=C4)OC)OC)C(=O)C1)C
Molecular Formula:
C25H25F3N2O4
Molecular Weight:
474.5g/mol
CID 4589069
CAS No.: 353774-62-6
Main Products
VCID: VC0446769
Molecular Formula: C25H25F3N2O4
Molecular Weight: 474.5g/mol
| CAS No. | 353774-62-6 |
|---|---|
| Product Name | CID 4589069 |
| Molecular Formula | C25H25F3N2O4 |
| Molecular Weight | 474.5g/mol |
| IUPAC Name | 6-(3,4-dimethoxyphenyl)-9,9-dimethyl-5-(2,2,2-trifluoroacetyl)-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one |
| Standard InChI | InChI=1S/C25H25F3N2O4/c1-24(2)12-16-21(18(31)13-24)22(14-9-10-19(33-3)20(11-14)34-4)30(23(32)25(26,27)28)17-8-6-5-7-15(17)29-16/h5-11,22,29H,12-13H2,1-4H3 |
| Standard InChIKey | VYMHFDOAMASPMG-UHFFFAOYSA-N |
| SMILES | CC1(CC2=C(C(N(C3=CC=CC=C3N2)C(=O)C(F)(F)F)C4=CC(=C(C=C4)OC)OC)C(=O)C1)C |
| Canonical SMILES | CC1(CC2=C(C(N(C3=CC=CC=C3N2)C(=O)C(F)(F)F)C4=CC(=C(C=C4)OC)OC)C(=O)C1)C |
| PubChem Compound | 4589069 |
| Last Modified | Nov 11 2021 |
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